Cas no 1152950-58-7 (1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1152950-58-7
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 6602519
• PubChem ID: 28412413
• Update Time: 2025-06-24

1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine
• 1H-Pyrazole-1-ethanamine, 4-amino-N,N-diethyl-3,5-dimethyl-
• EN300-1108815
• 1-[2-(diethylamino)ethyl]-3,5-dimethyl-1H-pyrazol-4-amine
• CS-0307173
• AKOS000221767
• 1152950-58-7
• 1-(2-(Diethylamino)ethyl)-3,5-dimethyl-1h-pyrazol-4-amine

• Inchi： 1S/C11H22N4/c1-5-14(6-2)7-8-15-10(4)11(12)9(3)13-15/h5-8,12H2,1-4H3
• InChI Key： UITGHLRFECXEBH-UHFFFAOYSA-N
• SMILES： N1(CCN(CC)CC)C(C)=C(N)C(C)=N1

Computed Properties

• Exact Mass: 210.18444672g/mol
• Monoisotopic Mass: 210.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 328.4±42.0 °C(Predicted)
• pka: 9.80±0.25(Predicted)

Additional information on 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 1152950-58-7 and Product Name: 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine

The compound with the CAS number 1152950-58-7 and the product name 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Pyrazoles are known for their structural versatility, allowing for modifications that can enhance their pharmacological properties. The specific structure of this compound, featuring diethylamino and methyl substituents, positions it as a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The presence of the diethylamino side chain in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Additionally, the 3,5-dimethyl substitution pattern contributes to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity. These features make 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine a compelling subject for further exploration.

In the context of contemporary pharmaceutical research, pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of this compound aligns well with these areas of interest. For instance, studies have demonstrated that pyrazole-based compounds can inhibit certain enzymes involved in cancer cell proliferation and survival. The diethylamino group may play a crucial role in enhancing the solubility and bioavailability of the molecule, while the methyl groups could contribute to its stability and metabolic profile.

Moreover, advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding interactions between this compound and various biological targets. These simulations have provided valuable insights into the pharmacophoric features of 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine, guiding further optimization efforts. Such computational approaches are integral to modern drug discovery pipelines, allowing researchers to prioritize compounds with high potential for therapeutic efficacy.

Experimental validation of these computational predictions is essential for advancing this compound into clinical development. In vitro assays have been utilized to assess its activity against relevant biological targets. Preliminary results suggest that this compound exhibits promising inhibitory effects on certain enzymes associated with inflammatory diseases. The diethylamino moiety appears to be particularly important for mediating these interactions, highlighting its significance in determining the overall pharmacological profile.

The synthesis of this compound also represents an achievement in organic chemistry. The introduction of multiple substituents while maintaining structural integrity requires meticulous planning and execution. Modern synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning from laboratory-scale research to industrial manufacturing. The development of robust synthetic routes ensures that sufficient quantities of this compound can be produced for preclinical and clinical studies.

Regulatory considerations are also a critical aspect of bringing a new pharmaceutical entity to market. Compliance with guidelines set forth by agencies such as the FDA and EMA is necessary for ensuring safety and efficacy. Documentation of synthetic pathways, characterization data, and preclinical studies must be meticulously prepared to support regulatory submissions. The comprehensive understanding of this compound's properties will facilitate smoother navigation through these regulatory processes.

The broader implications of this research extend beyond individual compounds to the advancement of drug discovery methodologies as a whole. The integration of computational tools with experimental techniques has revolutionized how new drugs are identified and developed. This interdisciplinary approach is particularly relevant for complex diseases that require multifaceted therapeutic strategies. The study of compounds like 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine contributes to building a knowledge base that can accelerate future discoveries.

In conclusion, 1-2-(diethylamino)ethyl-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1152950-58-7) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features, including the diethylamino and methyl substituents, make it a promising candidate for further investigation. Ongoing research utilizing both computational and experimental approaches will continue to elucidate its pharmacological properties and explore its potential as a lead compound for novel therapeutics.